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Compound of Interest

Compound Name: N-Methylbutylamine

Cat. No.: B094570

For immediate release: This document provides essential safety and logistical information for
the proper disposal of N-Methylbutylamine, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these procedures to mitigate risks associated with this
hazardous chemical.

N-Methylbutylamine is a highly flammable, corrosive, and toxic liquid that requires careful
handling and disposal.[1][2] Improper disposal can lead to serious safety hazards, including fire
and explosion, as well as environmental contamination.[2][3] Adherence to federal, state, and
local regulations is mandatory for the disposal of this hazardous waste.[1][3]

Immediate Safety Precautions

Before handling N-Methylbutylamine, ensure all necessary personal protective equipment
(PPE) is worn, including safety goggles or a face shield, chemical-resistant gloves (such as
butyl rubber or neoprene), and a lab coat or apron.[4][5] All operations should be conducted in
a well-ventilated area, preferably within a chemical fume hood.[1] Emergency eyewash stations
and safety showers must be readily accessible.[1]

Spill & Leak Procedure

In the event of a spill or leak, the following steps must be taken immediately:

o Evacuate: Non-essential personnel should evacuate the immediate area.[3]
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Eliminate Ignition Sources: Immediately remove all sources of ignition, such as open flames,
sparks, and hot surfaces.[1][3] Use only non-sparking tools for cleanup.[1][3]

Containment: For small spills, absorb the chemical with an inert material such as vermiculite,

sand, dry lime, or soda ash.[1][3] For larger spills, dike the area to prevent spreading.[6]

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and
tightly closed container for disposal as hazardous waste.[1][3]

o Ventilation and Cleaning: Ventilate the area thoroughly and wash the spill site after the
material has been completely removed.[3]

Disposal Protocol

N-Methylbutylamine must be disposed of as hazardous waste.[3] The recommended
procedure for disposal is through licensed professional waste disposal services.[2][6] The
primary method of disposal is incineration. The material should be dissolved or mixed with a
combustible solvent and burned in a chemical incinerator equipped with an afterburner and
scrubber.[2][6]

Under no circumstances should N-Methylbutylamine be disposed of down the drain or into
sewer systems.[3] This can create a fire or explosion hazard.[2]

Key Chemical and Safety Data

The following table summarizes important quantitative data for N-Methylbutylamine:
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Property Value Source
Flash Point -4°Cto13°C [1]
Boiling Point 90-92 °C

Melting Point -75°C

Density 0.74 g/cm3 at 20 °C

Explosive Limits Lower: 1.3% (v/v)

LD50 (Oral, Rat) 420 mg/kg

LD50 (Dermal, Rabbit) 932 mg/kg - 1260 ulL/kg [1]

Disposal Workflow

The following diagram illustrates the step-by-step procedure for the safe disposal of N-

Methylbutylamine waste.
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Preparation

Start: N-Methylbutylamine Waste Generated

;

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Work in a Chemical Fume Hood

Disposal Steps
y

Select a Compatible,
Labeled Hazardous Waste Container

;

Carefully Transfer Waste to Container

'

Securely Seal the Container

'

Store in a Designated, Well-Ventilated,
Flammable Waste Storage Area

Waste Pickup
Y

Request Hazardous Waste Pickup
from EHS or Licensed Contractor

;

Complete all Necessary
Waste Disposal Paperwork

;

Waste Collected by Authorized Personnel
I

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094570#n-methylbutylamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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